2-amino-4-(4-bromophenyl)-6-(methylthio)-3,5-pyridinedicarbonitrile

• IUPAC Name: 2-amino-4-(4-bromophenyl)-6-methylsulfanylpyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C14H9BrN4S/c1-20-14-11(7-17)12(10(6-16)13(18)19-14)8-2-4-9(15)5-3-8/h2-5H,1H3,(H2,18,19)
• InChI Key: JUEHCRHGPPUJNG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C(=C(C(=N1)N)C#N)C2=CC=C(C=C2)Br)C#N
• Molecular Formula: C14H9BrN4S
• Molecular Weight: 345.22 g/mol

Description

2-amino-4-(4-bromophenyl)-6-(methylthio)-3,5-pyridinedicarbonitrile, also known as BAY 41-2272, is a potent and selective activator of soluble guanylyl cyclase (sGC). sGC is an enzyme that catalyzes the production of cyclic guanosine monophosphate (cGMP), a secondary messenger molecule that plays a critical role in regulating various physiological processes. BAY 41-2272 has been extensively studied for its potential therapeutic applications in various diseases, including cardiovascular, pulmonary, and neurological disorders.

Mechanism of Action

2-amino-4-(4-bromophenyl)-6-(methylthio)-3,5-pyridinedicarbonitrile 41-2272 activates sGC by binding to the heme group of the enzyme, leading to the production of cGMP. cGMP then activates downstream signaling pathways, leading to the vasodilatory and neuroprotective effects of 2-amino-4-(4-bromophenyl)-6-(methylthio)-3,5-pyridinedicarbonitrile 41-2272.
Biochemical and Physiological Effects:
2-amino-4-(4-bromophenyl)-6-(methylthio)-3,5-pyridinedicarbonitrile 41-2272 has been shown to have potent vasodilatory effects on the cardiovascular system, leading to a decrease in blood pressure and an increase in cardiac output. It has also been shown to have neuroprotective effects, leading to a decrease in neuronal cell death and an increase in neuronal survival.

Advantages and Limitations for Lab Experiments

2-amino-4-(4-bromophenyl)-6-(methylthio)-3,5-pyridinedicarbonitrile 41-2272 has several advantages for lab experiments, including its high potency and selectivity for sGC, making it a useful tool for studying the role of cGMP signaling in various physiological processes. However, its high cost and limited availability may limit its use in some experiments.

Future Directions

There are several future directions for research on 2-amino-4-(4-bromophenyl)-6-(methylthio)-3,5-pyridinedicarbonitrile 41-2272. One area of interest is the development of novel sGC activators with improved pharmacokinetic properties and efficacy. Another area of interest is the investigation of the potential therapeutic applications of 2-amino-4-(4-bromophenyl)-6-(methylthio)-3,5-pyridinedicarbonitrile 41-2272 in various diseases, including neurodegenerative diseases and cancer. Additionally, the role of cGMP signaling in various physiological processes, such as inflammation and oxidative stress, warrants further investigation.

Synthesis Methods

The synthesis of 2-amino-4-(4-bromophenyl)-6-(methylthio)-3,5-pyridinedicarbonitrile 41-2272 involves a multi-step process starting from 4-bromoaniline. The first step involves the conversion of 4-bromoaniline to 4-bromo-N-methylbenzenesulfonamide, followed by the reaction with 2-cyano-3,5-dichloropyridine to yield 2-amino-4-(4-bromophenyl)-6-chloro-3,5-pyridinedicarbonitrile. The final step involves the substitution of the chlorine atom with a methylthio group using sodium methanethiolate.

Scientific Research Applications

2-amino-4-(4-bromophenyl)-6-(methylthio)-3,5-pyridinedicarbonitrile 41-2272 has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have potent vasodilatory effects on the cardiovascular system, making it a potential treatment for hypertension, pulmonary hypertension, and heart failure. 2-amino-4-(4-bromophenyl)-6-(methylthio)-3,5-pyridinedicarbonitrile 41-2272 has also been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.